(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C27H24O9/c1-30-17-7-9-20(31-2)15(10-17)11-22-25(28)19-8-6-18(14-21(19)36-22)35-27(29)16-12-23(32-3)26(34-5)24(13-16)33-4/h6-14H,1-5H3/b22-11-
• InChI Key: HLERHXSPQVWFKL-JJFYIABZSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C27H24O9
• Molecular Weight: 492.5 g/mol
• CAS No.: 858766-96-8

Description

(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate is a benzofuran-derived compound featuring a (Z)-configured 2,5-dimethoxybenzylidene substituent at the C2 position and a 3,4,5-trimethoxybenzoate ester at the C6 position. The compound’s structure combines electron-rich aromatic systems with a conjugated dihydrobenzofuran core, which may confer unique physicochemical and biological properties. Such derivatives are often explored for pharmaceutical applications, including kinase inhibition or anticancer activity, due to their structural resemblance to bioactive natural products and synthetic drugs .

Biological Activity

(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate is a complex organic compound with potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a benzofuran core with a benzylidene moiety and a trimethoxybenzoate group. Its structural complexity allows for various interactions within biological systems.

Property	Value
IUPAC Name	(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
Molecular Formula	C23H25O7
Molecular Weight	425.44 g/mol
Solubility	Soluble in organic solvents

The biological activity of this compound is hypothesized to stem from its ability to interact with various molecular targets through:

• Hydrogen Bonding : The presence of methoxy groups enhances hydrogen bonding capabilities with amino acid residues in proteins.
• π-π Interactions : The aromatic structures facilitate π-π stacking interactions with nucleobases in DNA and proteins.

These interactions may modulate the activity of enzymes and receptors, leading to diverse biological effects.

Antitumor Activity

Recent studies have indicated that derivatives similar to this compound exhibit significant antitumor properties. For instance:

• In Vitro Studies : Compounds with similar structures showed IC50 values in the micromolar range against various cancer cell lines, indicating potential effectiveness in inhibiting tumor growth.

Compound	Cell Line	IC50 (µM)
Benzofuran derivative	A549 (Lung Cancer)	8.78
Benzothiazole derivative	HCC827	6.68

Antimicrobial Activity

Research has also highlighted the antimicrobial potential of related compounds:

• Testing Against Bacteria : Compounds were tested against Gram-positive and Gram-negative bacteria using broth microdilution methods. The results suggested that certain derivatives exhibited notable antibacterial activity.

Compound	Bacteria	Minimum Inhibitory Concentration (MIC)
Benzothiazole derivative	E. coli	32 µg/mL
Benzothiazole derivative	S. aureus	16 µg/mL

Case Studies

• Antitumor Activity in Lung Cancer : A study evaluated the antiproliferative effects of a structurally similar compound on lung cancer cell lines. The results demonstrated that the compound significantly inhibited cell proliferation in a dose-dependent manner.
• Antimicrobial Efficacy : Another study focused on the antimicrobial properties of benzofuran derivatives against clinical isolates of bacteria. The findings indicated that these compounds could serve as potential leads for developing new antibiotics.

Comparison with Similar Compounds

(2Z)-3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclohexanecarboxylate

• Substituents : 3,4,5-Trimethoxybenzylidene (C2), cyclohexanecarboxylate (C6)
• Molecular Formula : C₂₅H₂₆O₇
• Molecular Weight : 438.48 g/mol
• Key Differences: The cyclohexanecarboxylate group increases lipophilicity (higher XLogP3) compared to aromatic benzoate esters.

(2Z)-2-[(E)-3-(2-Methoxyphenyl)prop-2-enylidene]-3-oxo-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Substituents : (E)-3-(2-Methoxyphenyl)propenylidene (C2), 3,4,5-trimethoxybenzoate (C6)
• Molecular Formula : C₂₈H₂₄O₈
• Molecular Weight : 488.49 g/mol
• Key Differences: The propenylidene linker introduces extended conjugation, altering UV-Vis absorption profiles.

[(2Z)-2-(1,3-Benzodioxol-5-ylmethylidene)-7-methyl-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate

• Substituents : 1,3-Benzodioxol-5-ylmethylidene (C2), 7-methyl (benzofuran core), 3,4,5-trimethoxybenzoate (C6)
• Molecular Formula : C₂₇H₂₂O₉
• Molecular Weight : 490.50 g/mol
• Key Differences: The benzodioxole group provides a fused oxygenated ring system, enhancing metabolic stability but reducing solubility.

Physicochemical and Spectral Properties

Property	Target Compound	Cyclohexanecarboxylate Analog	Propenylidene Analog	Benzodioxole Analog
Molecular Formula	Not explicitly provided*	C₂₅H₂₆O₇	C₂₈H₂₄O₈	C₂₇H₂₂O₉
Molecular Weight (g/mol)	Estimated ~494–500	438.48	488.49	490.50
XLogP3	Estimated ~4.5–5.2	~4.8	~5.1	5.1
Hydrogen Bond Acceptors	9–10	7	8	9
Rotatable Bonds	7–8	5	7	7

*Note: The exact molecular formula of the target compound is inferred as C₂₈H₂₄O₁₀ based on structural similarity.